Cas no 1153316-84-7 (N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide)

N-Cyclopropyl-4-hydrazinylbenzene-1-sulfonamide is a specialized sulfonamide derivative featuring a cyclopropyl substituent and a hydrazinyl functional group. This compound is of interest in medicinal and organic chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the hydrazinyl moiety enables its use in the formation of hydrazones and other nitrogen-containing heterocycles, while the sulfonamide group enhances binding affinity in target interactions. Its cyclopropyl ring contributes to steric and electronic modulation, potentially improving metabolic stability. The compound is suitable for research applications, particularly in drug discovery and development, where precise structural modifications are critical.
N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide structure
1153316-84-7 structure
Product Name:N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide
CAS No:1153316-84-7
MF:C9H13N3O2S
MW:227.283420324326
CID:4573164
Update Time:2025-10-25

N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide
    • Inchi: 1S/C9H13N3O2S/c10-11-7-3-5-9(6-4-7)15(13,14)12-8-1-2-8/h3-6,8,11-12H,1-2,10H2
    • InChI Key: JNFYMPORFZLQOJ-UHFFFAOYSA-N
    • SMILES: C1(S(NC2CC2)(=O)=O)=CC=C(NN)C=C1

N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A619415-25mg
N-Cyclopropyl-4-hydrazinylbenzene-1-sulfonamide
1153316-84-7
25mg
$ 50.00 2022-06-07
TRC
A619415-50mg
N-Cyclopropyl-4-hydrazinylbenzene-1-sulfonamide
1153316-84-7
50mg
$ 70.00 2022-06-07
TRC
A619415-250mg
N-Cyclopropyl-4-hydrazinylbenzene-1-sulfonamide
1153316-84-7
250mg
$ 275.00 2022-06-07
Enamine
EN300-65270-0.05g
N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide
1153316-84-7 95%
0.05g
$64.0 2023-02-13
Enamine
EN300-65270-0.1g
N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide
1153316-84-7 95%
0.1g
$83.0 2023-02-13
Enamine
EN300-65270-0.25g
N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide
1153316-84-7 95%
0.25g
$116.0 2023-02-13
Enamine
EN300-65270-0.5g
N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide
1153316-84-7 95%
0.5g
$218.0 2023-02-13
Enamine
EN300-65270-1.0g
N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide
1153316-84-7 95%
1.0g
$314.0 2023-02-13
Enamine
EN300-65270-2.5g
N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide
1153316-84-7 95%
2.5g
$614.0 2023-02-13
Enamine
EN300-65270-5.0g
N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide
1153316-84-7 95%
5.0g
$908.0 2023-02-13

N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide Related Literature

Additional information on N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide

Research Brief on N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide (CAS: 1153316-84-7) in Chemical Biology and Pharmaceutical Applications

N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide (CAS: 1153316-84-7) is a sulfonamide derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. This compound, characterized by its cyclopropyl and hydrazinyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for modulating biological targets. Recent studies have explored its applications in enzyme inhibition, antimicrobial activity, and as a building block for more complex therapeutic agents.

In the context of enzyme inhibition, research has demonstrated that N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide shows notable activity against carbonic anhydrase isoforms, particularly CA IX and XII, which are overexpressed in various cancer types. The compound's sulfonamide moiety acts as a zinc-binding group, while the cyclopropyl and hydrazinyl groups contribute to selectivity and binding affinity. A 2023 study published in the Journal of Medicinal Chemistry reported a 2.8-fold increase in inhibitory potency against CA IX compared to classical sulfonamide inhibitors when the compound was incorporated into a larger pharmacophore.

Antimicrobial applications of this compound have also been investigated, with recent findings indicating broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The hydrazinyl group appears to play a crucial role in membrane penetration and disruption of bacterial cell wall synthesis. A structure-activity relationship (SAR) study published in Bioorganic & Medicinal Chemistry Letters (2024) identified optimal substitutions on the benzene ring that enhanced antibacterial potency while maintaining low cytotoxicity against mammalian cells.

From a synthetic chemistry perspective, N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide serves as a valuable intermediate for the preparation of more complex molecules. Its hydrazine functionality allows for facile condensation reactions with carbonyl compounds to form hydrazones, which can be further elaborated into various heterocyclic systems. Recent work in Organic Process Research & Development has highlighted improved synthetic routes to this compound with higher yields (up to 78%) and better purity profiles, addressing previous challenges in large-scale production.

Pharmacokinetic studies of derivatives containing this scaffold have shown promising results, with good oral bioavailability and favorable tissue distribution patterns. The cyclopropyl group appears to confer metabolic stability against cytochrome P450 oxidation, while the sulfonamide moiety contributes to water solubility. These properties make it particularly attractive for central nervous system (CNS) drug development, as evidenced by recent patent applications describing its use in neurodegenerative disease therapeutics.

Looking forward, research directions for N-cyclopropyl-4-hydrazinylbenzene-1-sulfonamide include exploration of its potential in targeted protein degradation (PROTACs), where its dual functionality could serve as a linker between E3 ligase binders and target protein binders. Additionally, computational modeling studies are underway to predict its binding modes with emerging therapeutic targets, potentially expanding its utility beyond current applications. The compound's versatility and demonstrated biological activities position it as an important tool in chemical biology and a promising lead for pharmaceutical development.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd